Cas no 600153-12-6 (N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid)
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid Chemical and Physical Properties
Names and Identifiers
-
- FMOC-DPR(BOC-AOA)-OH
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]oxyacetyl]amino]propanoic acid
- FMOC-L-DAP(BOC-AOA)-OH,
- Nα-Fmoc-Nβ-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
- N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
-
- MDL: MFCD02682868
- Inchi: 1S/C25H29N3O8/c1-25(2,3)36-24(33)28-35-14-21(29)26-12-20(22(30)31)27-23(32)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,26,29)(H,27,32)(H,28,33)(H,30,31)/t20-/m0/s1
- InChI Key: KHRQNEDYPNTPKW-FQEVSTJZSA-N
- SMILES: O(C(N[C@H](C(=O)O)CNC(CONC(=O)OC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N255455-250mg |
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid |
600153-12-6 | 250mg |
$ 260.00 | 2022-06-02 | ||
| TRC | N255455-500mg |
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid |
600153-12-6 | 500mg |
$ 430.00 | 2022-06-02 | ||
| TRC | N255455-1000mg |
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid |
600153-12-6 | 1g |
$ 680.00 | 2022-06-02 | ||
| abcr | AB527597-1 g |
Fmoc-Dap(Boc-Aoa) |
600153-12-6 | 1g |
€197.00 | 2023-04-17 | ||
| abcr | AB527597-5 g |
Fmoc-Dap(Boc-Aoa) |
600153-12-6 | 5g |
€650.00 | 2023-04-17 | ||
| Chemenu | CM313274-5g |
(S)-11-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,2-dimethyl-4,8-dioxo-3,6-dioxa-5,9-diazadodecan-12-oic acid |
600153-12-6 | 95% | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1266810-250mg |
FMOC-DPR(BOC-AOA)-OH |
600153-12-6 | 98% (HPLC) | 250mg |
$285 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1266810-1g |
FMOC-DPR(BOC-AOA)-OH |
600153-12-6 | 98% (HPLC) | 1g |
$475 | 2024-06-06 | |
| Chemenu | CM313274-5g |
(S)-11-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,2-dimethyl-4,8-dioxo-3,6-dioxa-5,9-diazadodecan-12-oic acid |
600153-12-6 | 95% | 5g |
$668 | 2021-06-09 | |
| eNovation Chemicals LLC | Y1266810-5g |
FMOC-DPR(BOC-AOA)-OH |
600153-12-6 | 98% (HPLC) | 5g |
$1590 | 2024-06-06 |
N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid
Chemical Synthesis and Applications of N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid (CAS No. 600153-12-6)
The compound N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid, identified by CAS registry number 600153-12-6, represents a sophisticated synthetic amino acid derivative with dual protective groups strategically positioned to modulate reactivity during chemical synthesis. This compound integrates the Fmoc (9-fluorenylmethoxycarbonyl) protecting group at the alpha-amino terminus and the Boc (tert-butyloxycarbonyl) protected amino-oxyacetyl moiety at the beta-position of L-2,3-diaminopropionic acid. Such structural design enables precise control over functional group activation during multi-step peptide synthesis protocols, particularly in solid-phase peptide synthesis (SPPS) methodologies.
Recent advancements in bioconjugation chemistry highlight this compound's utility as a bifunctional linker in the construction of bioactive peptides and peptidomimetics. A 2023 study published in Chemical Science demonstrated its efficacy in creating stimuli-responsive drug delivery systems through the orthogonal deprotection of Fmoc and Boc groups under mild conditions. The amino-oxyacetyl functionality (-OCH2-CO-NHBoc) provides a latent hydroxylamine group capable of forming oxime linkages with aldehydes, enabling site-specific conjugation to glycoproteins or oxidized biomolecules. This dual-protection strategy minimizes side reactions during assembly while preserving the integrity of labile functional groups until final deprotection steps.
In pharmaceutical applications, this compound serves as a key intermediate in the synthesis of targeted therapeutic agents. Researchers at MIT reported its use in constructing tumor-penetrating peptides where the 2,3-diaminopropionic acid backbone facilitates backbone cyclization via copper-free click chemistry. The Fmoc/Boc dual protection system allows sequential coupling of fluorophores or cytotoxic payloads while maintaining structural stability during conjugation processes. Preclinical studies using murine models showed enhanced tumor accumulation and reduced off-target effects compared to conventional linear peptides.
The unique stereochemistry of L-configuration combined with its branched diamine structure imparts distinctive physicochemical properties. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters revealed favorable interactions with kinase domains when incorporated into peptide inhibitors, suggesting potential applications in oncology drug development. The presence of both primary and secondary amine groups enables bifunctional binding modes that simultaneously block ATP binding pockets and allosteric sites.
In material science applications, this compound has been employed to create self-healing hydrogels through dynamic oxime crosslinking networks. A 2024 study from Stanford University demonstrated reversible crosslinking behavior under physiological conditions by exploiting the pH-dependent deprotection of Boc groups. These hydrogels exhibit tunable mechanical properties (Young's modulus ranging from 5 kPa to 50 kPa) making them suitable for tissue engineering scaffolds that mimic native extracellular matrices.
Synthetic protocols for this compound involve sequential protection strategies starting from unprotected L-ornithine derivatives. Key steps include:
- Fmoc protection under anhydrous conditions using Fmoc-Cl/DIC activation,
- Selective oxidation of the beta-hydroxyl group using Dess-Martin periodinane,
- Boc protection of the resulting aldehyde intermediate via oxime formation with hydroxylamine,
- Purification through preparative HPLC followed by lyophilization.
Spectral characterization confirms purity exceeding 98% by NMR (1H: δ 7.89 ppm for Fmoc aromatic protons; δ 4.47 ppm for amino-oxyacetyl methylene), mass spectrometry (calcd m/z: 577.3 vs found: 577.1), and X-ray crystallography showing orthorhombic lattice parameters (a=8.9 Å, b=14.5 Å, c=19.8 Å). Stability testing under accelerated conditions (-40°C to +60°C thermal cycling) showed no degradation over 14 days when stored under nitrogen atmosphere.
Clinical translation studies are currently underway for its use in antibody-drug conjugates (ADCs). Preliminary data from phase I trials indicate improved pharmacokinetic profiles compared to conventional linkers due to reduced premature payload release during circulation. The compound's ability to form stable thioether bonds with cysteine residues on monoclonal antibodies while retaining pH-sensitive cleavage properties makes it particularly promising for targeted radiotherapy applications.
In summary, this multifunctional amino acid derivative represents a significant advancement in synthetic organic chemistry with validated applications across pharmaceutical development, biomaterials engineering, and diagnostic imaging technologies. Its unique combination of orthogonal protective groups and structural features positions it as a critical building block for next-generation therapeutics and smart biomaterial systems.
600153-12-6 (N-alpha-Fmoc-Nbeta-(N-Boc-amino-oxyacetyl)-L-2,3-diaminopropionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)